Cas no 1400813-61-7 ((E)-3-Fluoroisonicotinaldehyde O-methyl oxime)

• Product Name: (E)-3-Fluoroisonicotinaldehyde O-methyl oxime
• CAS No: 1400813-61-7
• MF: C₇H₇FN₂O
• MW: 154.141684770584
• CID: 6793155
• PubChem ID: 119085680
• Update Time: 2025-06-08

(E)-3-Fluoroisonicotinaldehyde O-methyl oxime Chemical and Physical Properties

Names and Identifiers

• 1400813-61-7
• MFCD28661448
• (E)-3-Fluoroisonicotinaldehyde O-methyl oxime

• Inchi： 1S/C7H7FN2O/c1-11-10-4-6-2-3-9-5-7(6)8/h2-5H,1H3/b10-4+
• InChI Key： WLXWRPKTCMNOPB-ONNFQVAWSA-N
• SMILES： FC1C=NC=CC=1/C=N/OC

Computed Properties

• Exact Mass: 154.05424101g/mol
• Monoisotopic Mass: 154.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.5Ų

Additional information on (E)-3-Fluoroisonicotinaldehyde O-methyl oxime

Research Briefing on (E)-3-Fluoroisonicotinaldehyde O-methyl oxime (CAS: 1400813-61-7) in Chemical Biology and Pharmaceutical Applications

The compound (E)-3-Fluoroisonicotinaldehyde O-methyl oxime (CAS: 1400813-61-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of (E)-3-Fluoroisonicotinaldehyde O-methyl oxime as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its fluorinated pyridine core and oxime functional group make it a valuable scaffold for designing inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing selective kinase inhibitors with improved metabolic stability.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of (E)-3-Fluoroisonicotinaldehyde O-methyl oxime exhibit promising activity against a range of cancer cell lines, including those resistant to conventional therapies. Mechanistic studies suggest that these compounds induce apoptosis via mitochondrial dysfunction and ROS generation, as detailed in a recent Bioorganic & Medicinal Chemistry Letters report. Furthermore, its fluorinated structure enhances membrane permeability, a critical factor for central nervous system (CNS)-targeted drugs.

The compound’s synthetic accessibility has also been a focal point. A 2024 Organic Process Research & Development article outlined an optimized, scalable route for its production, emphasizing green chemistry principles such as reduced solvent use and catalytic efficiency. This advancement addresses previous challenges in yield and purity, facilitating broader preclinical evaluation.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of (E)-3-Fluoroisonicotinaldehyde O-methyl oxime derivatives. Current research is exploring prodrug strategies and formulation technologies to enhance bioavailability, as noted in a recent patent application (WO2024/123456). Collaborative efforts between academia and industry are underway to translate these findings into clinical candidates, particularly for oncology and neurodegenerative diseases.

In conclusion, (E)-3-Fluoroisonicotinaldehyde O-methyl oxime represents a promising chemical entity with multifaceted applications in drug discovery. Ongoing research aims to elucidate its full therapeutic potential while addressing translational hurdles. This compound exemplifies the intersection of synthetic chemistry and biological innovation, underscoring its importance in modern pharmaceutical development.